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Compound of Interest

Compound Name:
4E-Deacetylchromolaenide 4'-O-

acetate

Cat. No.: B15592334 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of 4E-Deacetylchromolaenide 4'-O-acetate. Given the absence of specific disposal

data for this compound, it must be treated as a hazardous chemical waste. Adherence to these

procedures is critical to ensure personnel safety and environmental protection.

Immediate Safety Precautions
Prior to handling 4E-Deacetylchromolaenide 4'-O-acetate for disposal, ensure all relevant

personnel are familiar with standard laboratory safety protocols. Personal Protective Equipment

(PPE) is mandatory.

Minimum PPE:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles with side shields or a face shield

A properly fitted laboratory coat

Ventilation: All handling of the compound, especially if in powdered form or dissolved in a

volatile solvent, should be conducted within a certified chemical fume hood to prevent

inhalation of dust or vapors.
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Waste Identification and Classification
Proper classification is the foundational step for compliant disposal.

Waste Classification: 4E-Deacetylchromolaenide 4'-O-acetate is to be classified as

Hazardous Chemical Waste.

Labeling: The waste container must be clearly and accurately labeled. The label should

include:

The words "Hazardous Waste"[1]

The full chemical name: "4E-Deacetylchromolaenide 4'-O-acetate" (avoiding

abbreviations or formulas)[1]

The CAS number: 104736-09-6

An accurate list of all container contents, including any solvents used.

The approximate percentage of each component.

The date when waste was first added to the container.[2]

The name and contact information of the generating researcher or lab.

Step-by-Step Disposal Protocol
This protocol outlines the procedure for the collection and storage of 4E-
Deacetylchromolaenide 4'-O-acetate waste pending pickup by a licensed hazardous waste

disposal service.

3.1. Waste Container Selection

Select a container that is in good condition, free from cracks or leaks, and constructed of a

material compatible with the waste.[1][3] For solutions, glass bottles are often suitable; for

solids, the original manufacturer's container is ideal if it is in good condition.[2][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15592334?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b15592334?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/product/b15592334?utm_src=pdf-body
https://www.benchchem.com/product/b15592334?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The container must have a leak-proof, screw-on cap.[2] Parafilm, corks, or stoppers are not

acceptable for sealing.[2]

3.2. Waste Segregation and Storage

Segregation: Do not mix 4E-Deacetylchromolaenide 4'-O-acetate waste with incompatible

materials. For instance, store it separately from strong acids, bases, and oxidizers.[3][4]

Storage Location: Store the waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory where the waste is generated.[4]

Secondary Containment: Place the primary waste container inside a larger, chemically

compatible secondary container to contain any potential leaks or spills.[1][2] The secondary

container should be capable of holding 110% of the volume of the primary container.[2]

Container Management: Keep the waste container closed at all times, except when adding

waste.[1][2]

3.3. Disposal of Contaminated Materials

Solid Waste: Items such as gloves, absorbent paper, and pipette tips that are contaminated

with 4E-Deacetylchromolaenide 4'-O-acetate should be collected in a clearly labeled,

sealed plastic bag and disposed of as hazardous solid waste.[2]

Sharps: Contaminated sharps (e.g., needles, broken glass) must be placed in a designated,

puncture-resistant sharps container labeled as hazardous waste.[2]

Empty Containers: The original container of 4E-Deacetylchromolaenide 4'-O-acetate, once

empty, must be triple-rinsed with a suitable solvent.[1][4] The resulting rinsate is considered

hazardous waste and must be collected in an appropriate liquid waste container.[1] After

triple-rinsing and air-drying, deface the original label and dispose of the container according

to your institution's guidelines for non-hazardous lab glass or plastic.[4]

3.4. Arranging for Waste Collection

Do not dispose of 4E-Deacetylchromolaenide 4'-O-acetate down the drain or in the regular

trash.[1][5]
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Contact your institution's Environmental Health and Safety (EH&S) department to schedule a

pickup for your hazardous waste.[1][2]

Ensure all labeling and container requirements are met prior to the scheduled collection.

Quantitative Storage Limits
Institutions must adhere to strict limits for the accumulation of hazardous waste. The following

table summarizes typical regulatory thresholds.

Parameter Limit Action Required

Time Limit
90 days from accumulation

start date

Schedule waste collection

before the 90-day limit is

reached.[2]

Volume Limit
55 gallons of a single waste

stream

If this volume is reached, the

waste must be collected within

three days.[2]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 4E-
Deacetylchromolaenide 4'-O-acetate.
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Start: Identify Waste
(4E-Deacetylchromolaenide 4'-O-acetate)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Select Compatible Container
with Screw-Top Cap

Label Container as
'Hazardous Waste' with

Full Chemical Name & Date

Place Waste in Container
(Solid, Liquid, or Contaminated Items)

Store in Designated SAA
within Secondary Containment

Keep Container Closed
Except When Adding Waste

Monitor Accumulation
(Time and Volume Limits)

Request Pickup from
Environmental Health & Safety (EH&S)

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of hazardous chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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